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Compound of Interest

Compound Name: Alisporivir intermediate-1

Cat. No.: B612759

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the stability and storage
considerations for Alisporivir intermediate-1. The information presented is based on publicly
available data from chemical suppliers and general best practices for peptide stability testing.
No specific experimental stability data for Alisporivir intermediate-1 was found in the public
domain. The experimental protocols described herein are generalized examples and should be
adapted and validated for specific laboratory conditions and regulatory requirements.

Introduction

Alisporivir (DEB025) is a hon-immunosuppressive cyclophilin inhibitor that has been
investigated for its potent antiviral activity, particularly against the hepatitis C virus (HCV).
Alisporivir intermediate-1 is a key precursor in the synthesis of Alisporivir. As with any active
pharmaceutical ingredient (API) intermediate, ensuring its stability and establishing appropriate
storage conditions are critical for maintaining its purity, potency, and overall quality throughout
the drug development process. This guide provides a summary of recommended storage
conditions and outlines best practices for stability testing of peptide intermediates like
Alisporivir intermediate-1.

Recommended Storage Conditions

Based on information from various chemical suppliers, the following storage conditions are
recommended for Alisporivir intermediate-1 to ensure its stability.
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Storage ] Additional
Form Duration .
Temperature Recommendations

Sealed container,
Powder -20°C 1 year away from moisture

and light.

Sealed container,

-80°C 2 years away from moisture
and light.
Sealed container,
In Solvent -20°C 1 month away from moisture

and light.

Sealed container,
-80°C 6 months away from moisture

and light.

Note: These are general guidelines. It is crucial to refer to the certificate of analysis and
supplier-specific recommendations for the particular batch of Alisporivir intermediate-1 being

used.

Alisporivir Mechanism of Action: Signaling Pathway

Alisporivir exerts its antiviral effect by targeting a host protein, cyclophilin A (CypA), which is
essential for the replication of certain viruses, including HCV. The mechanism involves the
inhibition of the peptidyl-prolyl isomerase (PPlase) activity of CypA. This disruption prevents
the proper folding and function of viral proteins, such as the HCV non-structural protein 5A
(NS5A), thereby inhibiting viral replication.
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 To cite this document: BenchChem. [Alisporivir Intermediate-1: A Technical Guide to Stability
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b612759%#alisporivir-intermediate-1-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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